6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-5-oxaspiro[3.4]octane-2-carboxylic acid

• IUPAC Name: 6-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-5-oxaspiro[3.4]octane-2-carboxylic acid
• InChI: InChI=1S/C24H25NO5/c26-22(27)15-11-24(12-15)10-9-16(30-24)13-25-23(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,28)(H,26,27)
• InChI Key: KCKIRWRPPYJTRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC(C2)C(=O)O)OC1CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol

Description

6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-5-oxaspiro[3.4]octane-2-carboxylic acid is a useful research compound. Its molecular formula is C24H25NO5 and its molecular weight is 407.466. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• 6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-5-oxaspiro[3.4]octane-2-carboxylic acid and similar compounds have been explored for their synthesis processes and chemical properties. For example, a study by Le and Goodnow (2004) describes a convenient synthesis method for a related compound, 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, highlighting its potential in various chemical applications (Le & Goodnow, 2004).

Applications in Peptide Synthesis

• The compound and its derivatives have shown significant utility in the field of peptide synthesis. Suter et al. (2000) demonstrated the synthesis of certain derivatives, which were utilized as dipeptide synthons in peptide synthesis. This indicates their potential role in the creation of novel peptides and possibly in the development of therapeutic agents (Suter, Stoykova, Linden, & Heimgartner, 2000).

Utility in Supramolecular Chemistry

• Compounds in this family have also been explored in supramolecular chemistry. For instance, Foces-Foces et al. (2005) studied the crystal structures of hydroxycarboxylic acid derivatives, which revealed how the conformation of groups in these molecules affects the dimensionality of their supramolecular structures. This information is vital for understanding and designing molecular assemblies and networks (Foces-Foces, Rodríguez, Febles, Pérez, & Martín, 2005).